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Compound of Interest

Compound Name: 4-Vinylcyclohexanone

CAS No.: 1740-64-3

Cat. No.: B8541548 Get Quote

Introduction: Understanding the Significance of 4-
Vinylcyclohexanone Solubility
4-Vinylcyclohexanone is a bifunctional molecule of significant interest in organic synthesis,

polymer chemistry, and the development of novel pharmaceutical intermediates. Its structure,

incorporating both a reactive ketone and a polymerizable vinyl group, makes it a versatile

building block. However, unlocking its full potential in these applications is critically dependent

on a thorough understanding of its solubility characteristics in various organic solvents. The

choice of solvent can profoundly impact reaction kinetics, purification strategies, and the

formulation of final products.

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
vinylcyclohexanone, moving beyond simple miscibility data to explain the underlying

physicochemical principles. It is intended to serve as a practical resource for researchers,

scientists, and drug development professionals, enabling them to make informed decisions in

experimental design and process development. We will explore the theoretical basis for its

solubility, present qualitative solubility data based on analogous structures, and provide

detailed, field-proven protocols for the precise experimental determination of its solubility.

Physicochemical Properties of 4-
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A foundational understanding of the physical and chemical properties of 4-
vinylcyclohexanone is essential for interpreting its solubility behavior. Due to the limited

availability of specific experimental data for 4-vinylcyclohexanone, we will also consider the

properties of its structural analogs, cyclohexanone and 4-vinylcyclohexene, to infer its likely

characteristics.

Property Cyclohexanone 4-Vinylcyclohexene

Inferred Properties
of 4-
Vinylcyclohexanon
e

Molecular Formula C₆H₁₀O C₈H₁₂ C₈H₁₂O

Molar Mass 98.15 g/mol [1] 108.18 g/mol [2] ~124.18 g/mol

Appearance Colorless oily liquid[1] Colorless liquid[2][3]
Likely a colorless to

pale yellow liquid

Boiling Point 155.65 °C[1] 128.9 °C[2][3]
Expected to be

between 130-160 °C

Density 0.9478 g/mL[1] 0.8299 g/cm³[2]

Expected to be

between 0.85-0.95

g/mL

Water Solubility
8.6 g/100 mL (20 °C)

[1]

50 mg/L (Slightly

soluble)[3]

Expected to have low

water solubility

The structure of 4-vinylcyclohexanone features a polar carbonyl (C=O) group, which is a

hydrogen bond acceptor, and a non-polar cyclohexyl ring and vinyl group. This amphiphilic

nature is the primary determinant of its solubility profile. The ketone group allows for dipole-

dipole interactions with polar solvents, while the hydrocarbon backbone favors interactions with

non-polar solvents.
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The guiding principle for solubility is "like dissolves like." This means that substances with

similar polarities are more likely to be soluble in one another. The polarity of a solvent is a key

factor in its ability to dissolve a given solute. For 4-vinylcyclohexanone, we can predict its

solubility based on the polarity of the organic solvent.

Qualitative Solubility Predictions:

Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Ethyl Acetate): 4-
Vinylcyclohexanone is expected to be highly soluble in these solvents. The polar carbonyl

group of the ketone can interact favorably with the polar groups of these solvents. Acetone,

being a ketone itself, is an excellent solvent for other ketones.[4]

Polar Protic Solvents (e.g., Ethanol, Methanol): Good solubility is anticipated in lower-chain

alcohols. The polar hydroxyl group of the alcohol can interact with the carbonyl group of 4-
vinylcyclohexanone. However, as the alkyl chain of the alcohol increases, the non-polar

character becomes more dominant, which could slightly decrease solubility.

Non-Polar Solvents (e.g., Hexane, Toluene, Cyclohexane): Moderate to good solubility is

expected. The non-polar cyclohexyl ring and vinyl group of 4-vinylcyclohexanone will

interact favorably with these non-polar solvents through London dispersion forces.[5]

Chlorinated Solvents (e.g., Dichloromethane, Chloroform): High solubility is predicted in

these solvents. Their polarity is intermediate, and they are generally excellent solvents for a

wide range of organic compounds.

General Trends:

The solubility of ketones in organic solvents is generally high.[4] The presence of the larger

hydrocarbon structure in 4-vinylcyclohexanone compared to a small ketone like acetone will

enhance its solubility in non-polar solvents. Conversely, the polar ketone group ensures its

solubility in a range of polar organic solvents.
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To obtain quantitative solubility data, a systematic experimental approach is necessary. The

following protocol outlines a reliable method for determining the solubility of 4-
vinylcyclohexanone in a given organic solvent at a specific temperature.

Workflow for Solubility Determination
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Preparation

Dissolution & Equilibration

Observation & Endpoint Determination

Calculation

Accurately weigh 4-vinylcyclohexanone

Add small, known increments of 4-vinylcyclohexanone to the solvent

Measure a precise volume of the chosen organic solvent

Vigorously stir/agitate the mixture at a constant temperature

Allow the mixture to equilibrate

Visually inspect for the presence of undissolved solute

The point of saturation is reached when a slight excess of solute remains undissolved

If not saturated, add more solute

Calculate the solubility in g/100 mL or mol/L

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 4-vinylcyclohexanone.
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Step-by-Step Methodology
Materials and Equipment:

Analytical balance

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Constant temperature bath

Vials or test tubes with secure caps

4-Vinylcyclohexanone (high purity)

Selected organic solvents (analytical grade)

Procedure:

1. Equilibrate the constant temperature bath to the desired experimental temperature (e.g.,

25 °C).

2. Accurately measure a known volume of the organic solvent (e.g., 10.0 mL) into a vial.

3. Place the vial in the constant temperature bath and allow it to reach thermal equilibrium.

4. Add a small, accurately weighed amount of 4-vinylcyclohexanone to the solvent.

5. Cap the vial and stir the mixture vigorously until the solute is completely dissolved.

6. Continue adding small, weighed increments of 4-vinylcyclohexanone, ensuring complete

dissolution after each addition.

7. The endpoint is reached when a small amount of the added solute no longer dissolves

after prolonged stirring (e.g., 30 minutes), indicating that the solution is saturated.

8. Record the total mass of 4-vinylcyclohexanone that was dissolved in the known volume

of the solvent.
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Calculation of Solubility:

Solubility ( g/100 mL) = (Mass of dissolved 4-vinylcyclohexanone in g / Volume of

solvent in mL) x 100

Factors Influencing Solubility
Several factors can influence the solubility of 4-vinylcyclohexanone:

Temperature: For most solid and liquid solutes dissolving in liquid solvents, solubility

increases with temperature. This is because the increased kinetic energy helps to overcome

the intermolecular forces in both the solute and the solvent.

Purity of Solute and Solvent: Impurities can affect the measured solubility. It is crucial to use

high-purity materials for accurate determinations.

Presence of Other Solutes: The presence of other compounds in the solution can either

increase or decrease the solubility of 4-vinylcyclohexanone through various intermolecular

interactions.

Conclusion and Future Directions
This guide has provided a comprehensive overview of the solubility of 4-vinylcyclohexanone
in organic solvents, grounded in fundamental chemical principles and supported by data from

analogous compounds. While specific quantitative data for 4-vinylcyclohexanone is not

readily available in the literature, the provided analysis and experimental protocols empower

researchers to determine its solubility with a high degree of accuracy.

A thorough understanding and experimental determination of the solubility of 4-
vinylcyclohexanone are critical for its effective utilization in synthesis, polymerization, and

pharmaceutical applications. Future research should focus on generating a comprehensive,

publicly available dataset of the solubility of 4-vinylcyclohexanone in a wide range of organic

solvents at various temperatures. Such data would be an invaluable resource for the scientific

community, accelerating innovation in the many fields where this versatile molecule shows

promise.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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